molecular formula C18H23KO5S B570418 17β-Estradiol 17-Sulfate Potassium Salt CAS No. 23929-50-2

17β-Estradiol 17-Sulfate Potassium Salt

Cat. No. B570418
CAS RN: 23929-50-2
M. Wt: 390.535
InChI Key: BLUAEJZSNBVUIF-CMZLOHJFSA-M
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Description

17β-Estradiol 17-Sulfate Potassium Salt is a sulfated form of the steroid hormone 17β-estradiol . It is common in fetal plasma and in the breast tissues of patients with mammary carcinoma . Sulfated estrogens, including estradiol 3-sulfate, can be converted back to the parent compound by sulfatases .


Molecular Structure Analysis

The molecular formula of 17β-Estradiol 17-Sulfate Potassium Salt is C18H23KO5S . The formal name is (17β)-3- (sulfooxy)estra-1,3,5 (10)-trien-17-yl,β-D-glucopyranosiduronic acid, dipotassium salt .

Mechanism of Action

17β-Estradiol (E2) up-regulates energy metabolic pathways, cellular proliferation, and tumor invasiveness in ER+ breast cancer spheroids . At E2 physiological concentrations, both ERα and ERβ receptors, and their protein target pS2, increased, revealing an activated E2/ER axis .

It is a crystalline solid .

Future Directions

The role of 17β-Estradiol and estrogen receptors in the regulation of Ca2+ and in the proliferation of cells is a potential area of future research . Additionally, the up-regulation of energy metabolic pathways, cellular proliferation, and tumor invasiveness in ER+ breast cancer spheroids by 17β-Estradiol is another promising direction .

properties

{ "Design of the Synthesis Pathway": "The synthesis of 17β-Estradiol 17-Sulfate Potassium Salt can be achieved through a multi-step reaction pathway.", "Starting Materials": ["Estradiol", "Sulfuric Acid", "Potassium Hydroxide", "Methanol", "Acetone", "Diethyl Ether"], "Reaction": [ { "Step 1": "Estradiol is dissolved in methanol and reacted with sulfuric acid to yield estradiol sulfate." }, { "Step 2": "Estradiol sulfate is then dissolved in acetone and reacted with potassium hydroxide to yield potassium estradiol sulfate." }, { "Step 3": "The potassium estradiol sulfate is then dissolved in diethyl ether and reacted with potassium chloride to yield 17β-Estradiol 17-Sulfate Potassium Salt." } ] }

CAS RN

23929-50-2

Product Name

17β-Estradiol 17-Sulfate Potassium Salt

Molecular Formula

C18H23KO5S

Molecular Weight

390.535

IUPAC Name

potassium;(8R,9S,13S,14S,17S)-13-methyl-17-sulfooxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-olate

InChI

InChI=1S/C18H24O5S.K/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)23-24(20,21)22;/h3,5,10,14-17,19H,2,4,6-9H2,1H3,(H,20,21,22);/q;+1/p-1/t14-,15-,16+,17+,18+;/m1./s1

InChI Key

BLUAEJZSNBVUIF-CMZLOHJFSA-M

SMILES

CC12CCC3C(C1CCC2OS(=O)(=O)O)CCC4=C3C=CC(=C4)[O-].[K+]

synonyms

Potassium (8R,9S,13S,14S,17S)-3-Hydroxy-13-methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthren-17-yl Sulfate

Origin of Product

United States

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